3-methyl-N-(2-(2-phenylmorpholino)ethyl)-4-propoxybenzenesulfonamide

• IUPAC Name: 3-methyl-N-[2-(2-phenylmorpholin-4-yl)ethyl]-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C22H30N2O4S/c1-3-14-27-21-10-9-20(16-18(21)2)29(25,26)23-11-12-24-13-15-28-22(17-24)19-7-5-4-6-8-19/h4-10,16,22-23H,3,11-15,17H2,1-2H3
• InChI Key: AIEVFCDUPMOFTH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)S(=O)(=O)NCCN2CCOC(C2)C3=CC=CC=C3)C
• Molecular Formula: C22H30N2O4S
• Molecular Weight: 418.6 g/mol

Description

3-methyl-N-(2-(2-phenylmorpholino)ethyl)-4-propoxybenzenesulfonamide, also known as MPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of sulfonamides, which are widely used in the pharmaceutical industry for their antibacterial and antifungal properties. However, MPB has been found to exhibit unique properties that make it a promising candidate for various biomedical applications.

Scientific Research Applications

Chemical Synthesis and Modification

The compound, 3-methyl-N-(2-(2-phenylmorpholino)ethyl)-4-propoxybenzenesulfonamide, has been the subject of various research studies focusing on its chemical synthesis and potential modifications. These studies explore the compound's reactivity and its potential as a precursor for other chemical entities. For instance, research on bromo-formyloxylation of α, β-unsaturated esters with N, N-dibromobenzenesulfonamide and formic acid in chloroform has provided insights into the synthesis of various ester derivatives (Ueno et al., 1974). Furthermore, studies on the synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists emphasize the compound's potential in drug development, particularly for targeting preparations in the prevention of human HIV-1 infection (Cheng De-ju, 2015).

Anticancer and Antiviral Potential

Another research dimension includes the exploration of the compound's derivatives for potential anticancer, anti-inflammatory, analgesic, antioxidant, and antiviral activities. For instance, a study on celecoxib derivatives, including benzenesulfonamides, highlighted their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents (Küçükgüzel et al., 2013). The research on synthetic N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides also underscores their potent antibacterial properties, offering a new avenue for combating bacterial infections (Abbasi et al., 2015).

Advanced Material Synthesis

In the realm of materials science, the compound and its derivatives have been instrumental in synthesizing novel materials with specific properties. For example, research on phosphine-catalyzed annulation for synthesizing ethyl 6-phenyl-1-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate illustrates the compound's role in creating complex organic structures with potential applications in various fields (Lu et al., 2009).